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Compound of Interest

Compound Name: Hydroxy celecoxib

Cat. No.: B030826

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for handling Hydroxy celecoxib, including personal protective equipment
(PPE), operational plans, and disposal procedures.

Chemical Identifier:
 Name: Hydroxy celecoxib

e Synonym: 4-[5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)-1H-pyrazol-1-yl]-
benzenesulfonamide[1]

« CAS Number: 170571-00-3[1]

Hazard Identification and Classification

Hydroxy celecoxib is a derivative of Celecoxib and presents several health and environmental
hazards.[2] It is classified as:

o Toxic to Reproduction (Category 1B): May damage fertility or the unborn child.[1]

o Specific Target Organ Toxicity (Repeated Exposure): May cause damage to organs through
prolonged or repeated exposure.[1]
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e Hazardous to the Aquatic Environment (Chronic, Category 1): Very toxic to aquatic life with
long-lasting effects.[1]

Hazard Statement GHS Classification

H360: May damage fertility or the unborn child. Toxic to Reproduction 1B

H373: May cause damage to organs through Specific Target Organ Toxicity — Repeated

prolonged/repeated exposure. Exposure 2

H410: Very toxic to aquatic life with long lasting ] )
Aquatic Chronic 1
effects.

Signal Word: Danger[3][4][5]

Personal Protective Equipment (PPE)

A comprehensive approach to PPE is necessary to create a sufficient barrier against the
potential hazards of Hydroxy celecoxib. The following table summarizes the recommended
PPE for various laboratory operations.[6]
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Exposure Route

Required PPE

Specifications & Best
Practices

Dermal (Skin) Contact

Chemical-resistant gloves

Nitrile or Viton™ gloves are
recommended. Double-gloving
is advised for handling potent
compounds. Regularly inspect
gloves for tears or punctures

and change them frequently.[6]

Protective clothing

A disposable, low-permeability
gown with a solid front, long
sleeves, and tight-fitting cuffs
should be worn.[6][7]

Inhalation

Respiratory Protection

For operations that may
generate dust, a NIOSH/MSHA
or European Standard EN 149
approved respirator is
essential.[6][8] All handling of
powdered Hydroxy celecoxib
should ideally be conducted
within a certified chemical
fume hood.[5][6]

Eye Contact

Eye Protection

Chemical safety goggles or
safety glasses with side
shields are mandatory to
protect against splashes and

airborne particles.[3][6][9]

Operational and Disposal Plans
Safe Handling Protocol

A systematic workflow is crucial for minimizing risk when handling Hydroxy celecoxib.
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Preparation

Review Safety Data Sheet (SDS)

Ensure fume hood is certified
and operational

Verify availability of all
required PPE

Donning PPE
v

Put on protective gown

Don appropriate respirator

Wear safety goggles/glasses

Put on inner and outer gloves

- J

/Handling Hyd"oxy Celecoxib\

Conduct all manipulations
within the fume hood
A

4

Avoid dust generation

\

Use dedicated equipment
o

A
| J/
4 Post—Hkndling A

Decontaminate work surfaces

Segregate waste for proper disposal

Doff PPE in correct order

Wash hands thoroughly

Click to download full resolution via product page

Safe Handling Workflow for Hydroxy Celecoxib.
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Spill Response Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if
necessary.

» Don PPE: Before attempting any cleanup, don the full recommended PPE, including
respiratory protection.[6]

e Contain and Clean:

[e]

For powdered spills, gently cover with an absorbent material to prevent dust from
becoming airborne.[6]

[e]

Carefully scoop or vacuum the material using a HEPA-filtered vacuum cleaner.[7]

o

Place the collected material into a clearly labeled hazardous waste container.[3]

[¢]

Decontaminate the spill area with an appropriate solvent.

e Do Not Use Water: Do not flush spilled material into the sewer system.[7]

Disposal Plan

Proper disposal of Hydroxy celecoxib and its contaminated waste is critical due to its high
toxicity to aquatic life.[1]

o Waste Segregation: All waste materials, including unused product, contaminated PPE, and
cleaning materials, must be collected in a designated, sealed, and properly labeled
hazardous waste container.[3]

o Regulatory Compliance: Disposal must be carried out in accordance with all local, state, and
federal regulations.[1] Do not dispose of with household garbage or allow the product to
reach the sewage system.[1]
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» Professional Disposal: Excess and expired materials should be offered to a licensed
hazardous material disposal company.

Hydroxy Celecoxib Waste
(Unused product, contaminated PPE,
cleaning materials)

l

Collect in a designated,
sealed, and labeled
hazardous waste container

l

Store in a secure area
away from incompatible materials

Contact licensed hazardous
waste disposal company

Arrange for pickup and
transport by authorized personnel

Dispose of in accordance
with official regulations

Click to download full resolution via product page

Disposal Workflow for Hydroxy Celecoxib Waste.

This guide provides a framework for the safe handling and disposal of Hydroxy celecoxib.
Always refer to the specific Safety Data Sheet (SDS) for the most detailed and up-to-date
information and consult with your institution's Environmental Health and Safety (EHS)
department for specific procedural requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Hydroxy Celecoxib]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030826#personal-protective-equipment-for-handling-
hydroxy-celecoxib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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